molecular formula C22H18FN5O4S B14972847 N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

Cat. No.: B14972847
M. Wt: 467.5 g/mol
InChI Key: BWZNANKHQMTLOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N’-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-N-{2-[2-(3-FLUOROPHENYL)-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-6-YL]ETHYL}ETHANEDIAMIDE is a complex organic compound that features a unique combination of benzodioxin, triazole, and thiazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N’-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-N-{2-[2-(3-FLUOROPHENYL)-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-6-YL]ETHYL}ETHANEDIAMIDE typically involves multi-step organic synthesis. The process begins with the preparation of the benzodioxin and triazole-thiazole intermediates, followed by their coupling under specific reaction conditions. Common reagents used in these steps include various acids, bases, and solvents to facilitate the reactions .

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance efficiency and sustainability .

Chemical Reactions Analysis

Types of Reactions: N’-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-N-{2-[2-(3-FLUOROPHENYL)-[1,2,4]TRIAZOLO[3,2-B][1,3

Properties

Molecular Formula

C22H18FN5O4S

Molecular Weight

467.5 g/mol

IUPAC Name

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide

InChI

InChI=1S/C22H18FN5O4S/c23-14-3-1-2-13(10-14)19-26-22-28(27-19)16(12-33-22)6-7-24-20(29)21(30)25-15-4-5-17-18(11-15)32-9-8-31-17/h1-5,10-12H,6-9H2,(H,24,29)(H,25,30)

InChI Key

BWZNANKHQMTLOK-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)NC(=O)C(=O)NCCC3=CSC4=NC(=NN34)C5=CC(=CC=C5)F

Origin of Product

United States

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